Cas no 103205-70-5 (3-butyl-1H-1,2,4-triazol-5-amine)
3-butyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-1h-1,2,4-triazol-3-amine
- SBB042026
- ACMC-20m636
- 1H-1,2,4-Triazol-3-amine, 5-butyl-
- 5-butyl-1H-[1,2,4]triazol-3-ylamine
- SureCN534950
- AC1MU89N
- ZINC08730740
- 5-Butyl-3-amino-1,2,4-triazol
- SureCN9830433
- CTK0G7181
- SBB042026; ACMC-20m636; 1H-1,2,4-Triazol-3-amine, 5-butyl-; 5-butyl-1H-[1,2,4]triazol-3-ylamine; SureCN534950; AC1MU89N; ZINC08730740; 5-Butyl-3-amino-1,2,4-triazol; SureCN9830433; CTK0G7181;
- 3-butyl-1H-1,2,4-triazol-5-amine
- CCG-323839
- 103205-70-5
- CS-0214607
- SCHEMBL9830433
- ALBB-031074
- G48857
- F3412-0023
- AKOS002529791
- LS-11202
- EN300-183151
- AKOS005198464
- SCHEMBL534950
- AKOS000270530
- MFCD07366087
- DTXSID60394270
-
- Inchi: 1S/C6H12N4/c1-2-3-4-5-8-6(7)10-9-5/h2-4H2,1H3,(H3,7,8,9,10)
- InChI Key: IVUWQVCPSXVWIM-UHFFFAOYSA-N
- SMILES: N1C(CCCC)=NC(N)=N1
Computed Properties
- Exact Mass: 139.09853
- Monoisotopic Mass: 140.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 95.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 335.5±25.0 °C at 760 mmHg
- Flash Point: 183.2±10.4 °C
- PSA: 64.69
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-butyl-1H-1,2,4-triazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-butyl-1H-1,2,4-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T135935-10mg |
3-Butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T135935-50mg |
3-Butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | T135935-100mg |
3-Butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM432408-250mg |
1H-1,2,4-Triazol-3-amine, 5-butyl- |
103205-70-5 | 95%+ | 250mg |
$279 | 2023-02-03 | |
| Chemenu | CM432408-500mg |
1H-1,2,4-Triazol-3-amine, 5-butyl- |
103205-70-5 | 95%+ | 500mg |
$496 | 2023-02-03 | |
| Chemenu | CM432408-1g |
1H-1,2,4-Triazol-3-amine, 5-butyl- |
103205-70-5 | 95%+ | 1g |
$653 | 2023-02-03 | |
| Life Chemicals | F3412-0023-0.25g |
3-butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 95%+ | 0.25g |
$321.0 | 2023-09-06 | |
| Life Chemicals | F3412-0023-0.5g |
3-butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 95%+ | 0.5g |
$338.0 | 2023-09-06 | |
| Life Chemicals | F3412-0023-1g |
3-butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 95%+ | 1g |
$356.0 | 2023-09-06 | |
| Life Chemicals | F3412-0023-2.5g |
3-butyl-1H-1,2,4-triazol-5-amine |
103205-70-5 | 95%+ | 2.5g |
$801.0 | 2023-09-06 |
3-butyl-1H-1,2,4-triazol-5-amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-butyl-1H-1,2,4-triazol-5-amine
Properties and Applications of 3-butyl-1H-1,2,4-triazol-5-amine (CAS No. 103205-70-5)
3-butyl-1H-1,2,4-triazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 103205-70-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring fused with an aromatic system. The presence of a butyl substituent at the 3-position and an amine group at the 5-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.
The molecular structure of 3-butyl-1H-1,2,4-triazol-5-amine contributes to its reactivity and potential applications. The triazole ring is known for its stability and ability to participate in various chemical transformations, including nucleophilic substitution and cyclization reactions. The amine functionality provides a site for further derivatization, enabling the synthesis of more complex molecules. These characteristics have positioned this compound as a building block in the development of novel therapeutic agents.
In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole moiety exhibit antimicrobial, antifungal, and anti-inflammatory properties. The amine group in 3-butyl-1H-1,2,4-triazol-5-amine further enhances its potential as a pharmacophore, allowing for interactions with biological targets such as enzymes and receptors. This has led to its investigation in the development of drugs targeting various diseases.
One of the most promising areas of research involving 3-butyl-1H-1,2,4-triazol-5-amine is in the field of medicinal chemistry. Researchers have been exploring its utility as a precursor for synthesizing small-molecule inhibitors that modulate key biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression. The butyl group at the 3-position provides a steric handle that can be fine-tuned to optimize binding affinity to target proteins. This flexibility has allowed chemists to design molecules with enhanced selectivity and potency.
The agrochemical industry has also recognized the potential of 3-butyl-1H-1,2,4-triazol-5-amine as a lead compound for developing new pesticides and herbicides. Triazole-based compounds are well-known for their efficacy against fungal pathogens, making them valuable in crop protection. The structural features of this compound enable it to interact with fungal cell membranes and disrupt essential metabolic processes. This has led to investigations into its use as a component in formulations designed to combat resistant strains of fungi.
Advances in synthetic methodologies have further expanded the applications of 3-butyl-1H-1,2,4-triazol-5-amine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex triazole derivatives. These methods have allowed researchers to introduce additional functional groups and tailor the molecular architecture for specific biological activities. The ability to modify the butyl and amine substituents has opened up new avenues for drug discovery.
The pharmacokinetic properties of 3-butyl-1H-1,2,4-triazol-5-amine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore its bioavailability and stability under different physiological conditions. These studies are essential for determining appropriate dosing regimens and minimizing potential side effects.
In conclusion,3-butyl-1H-1,2,4-triazol-5-amineseems poised to play a significant role in future advancements across pharmaceuticals and agrochemicals (CAS No. 103205-70-5) . Its unique structural features and versatile reactivity make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,it is likely that we will see an increasing number of derivatives entering clinical trials and commercial development pipelines.
103205-70-5 (3-butyl-1H-1,2,4-triazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)